1-Cyclobutyl-4-(1-phenylethyl)piperazine

• Molecular Formula: C16H24N2
• Molecular Weight: 244.37 g/mol
• IUPAC Name: 1-cyclobutyl-4-(1-phenylethyl)piperazine
• InChI: InChI=1S/C16H24N2/c1-14(15-6-3-2-4-7-15)17-10-12-18(13-11-17)16-8-5-9-16/h2-4,6-7,14,16H,5,8-13H2,1H3
• InChI Key: CAEISTJBZHGWQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N2CCN(CC2)C3CCC3

Description

1-Cyclobutyl-4-(1-phenylethyl)piperazine is a piperazine derivative characterized by a cyclobutyl group at the N-1 position and a 1-phenylethyl substituent at the N-4 position. Piperazine derivatives are widely explored in medicinal chemistry due to their versatility in interacting with biological targets, particularly neurotransmitter receptors and enzymes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Cyclobutyl-4-(1-phenylethyl)piperazine typically involves the reaction of cyclobutylamine with 1-phenylethyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The resulting product is then purified using column chromatography .

Industrial Production Methods: Industrial production of this compound may involve more scalable methods such as continuous flow synthesis. This approach allows for better control over reaction conditions and higher yields. The use of automated systems and reactors can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-Cyclobutyl-4-(1-phenylethyl)piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide to form corresponding N-oxides.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride to yield secondary amines.

Substitution: Nucleophilic substitution reactions can occur at the piperazine nitrogen atoms using alkyl halides or sulfonates.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products Formed:

Oxidation: N-oxides of 1-Cyclobutyl-4-(1-phenylethyl)piperazine.

Reduction: Secondary amines.

Substitution: Alkylated piperazine derivatives.

Scientific Research Applications

1-Cyclobutyl-4-(1-phenylethyl)piperazine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, including anticancer and antimicrobial activities.

Industry: Utilized in the development of new materials and catalysts

Mechanism of Action

The mechanism of action of 1-Cyclobutyl-4-(1-phenylethyl)piperazine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound can bind to these targets, modulating their activity and leading to various biological effects. For example, it may act as an agonist or antagonist at certain receptors, influencing cellular signaling pathways .

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogues

Structural Analogues

MT-45 (1-Cyclohexyl-4-(1,2-diphenylethyl)piperazine)

• Key Differences : MT-45 features a cyclohexyl group (vs. cyclobutyl) and a 1,2-diphenylethyl chain (vs. 1-phenylethyl).
• Pharmacological Activity: MT-45 exhibits opioid-like analgesic activity but with higher metabolic stability due to bulky substituents.
• Receptor Selectivity : MT-45 primarily targets opioid receptors, whereas the 1-phenylethyl group in the target compound may favor dopamine (D-2) or serotonin (5-HT1A) receptors .

1-(1-Naphthyl)-4-(1-phenylethyl)piperazine

• Key Differences : A naphthyl group replaces the cyclobutyl substituent.
• Pharmacological Activity : This compound shows dual D-2/5-HT1A receptor antagonism. The naphthyl group increases aromatic stacking interactions but may reduce metabolic stability due to oxidative susceptibility .

Pharmacokinetic and Metabolic Comparisons

• Metabolic Stability : Piperazine cores are prone to deethylation and oxidation . The cyclobutyl group in the target compound may slow metabolism compared to smaller substituents (e.g., methyl) or aromatic groups (e.g., phenyl) due to steric hindrance .
• Solubility : Piperazines with bulky substituents (e.g., cyclobutyl) exhibit moderate aqueous solubility (~60–80 μM at pH 6.5), comparable to benzylpiperazines but lower than ethylene-spaced derivatives (e.g., 8ac in ) .

Receptor Affinity and Selectivity

• Dopamine D-2 Receptors : Compounds with 1-phenylethyl substituents (e.g., 4-(1-phenylethyl)-1-(1-naphthyl)piperazine) show moderate D-2 affinity (IC₅₀ ~100 nM). The cyclobutyl group may enhance selectivity by reducing off-target interactions .
• Serotonin 5-HT1A Receptors: Piperazines with three-carbon linkers between aromatic and piperazine moieties (e.g., coumarin derivatives in ) achieve subnanomolar affinity.

Data Tables

Table 1: Comparative Pharmacological Profiles

Compound	Substituents	Key Receptor Affinity	Metabolic Stability	Aqueous Solubility (μM)
1-Cyclobutyl-4-(1-phenylethyl)piperazine	Cyclobutyl, 1-phenylethyl	Predicted: D-2, 5-HT1A	Moderate	60–80 (pH 6.5)
MT-45	Cyclohexyl, 1,2-diphenylethyl	Opioid receptors	High	<20 (pH 6.5)
1-(1-Naphthyl)-4-(1-phenylethyl)piperazine	Naphthyl, 1-phenylethyl	D-2, 5-HT1A	Low	40–60 (pH 6.5)

Research Findings and Implications

• Enantioselectivity : The 1-phenylethyl group in the target compound may confer enantioselective activity, as seen in related narcotic antagonists ().
• Abuse Potential: Piperazine derivatives with phenylethyl groups are structurally similar to designer drugs (e.g., BZP, TFMPP) but the cyclobutyl group may reduce psychostimulatory effects .
• Therapeutic Potential: The compound’s predicted D-2/5-HT1A activity positions it as a candidate for neurological disorders, though further in vivo validation is required .